1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine

• Molecular Formula: C11H21N
• Molecular Weight: 167.29 g/mol
• IUPAC Name: 1-(3,5-dimethylcyclohexyl)cyclopropan-1-amine
• InChI: InChI=1S/C11H21N/c1-8-5-9(2)7-10(6-8)11(12)3-4-11/h8-10H,3-7,12H2,1-2H3
• InChI Key: BDRNZJMZDOZBOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC(C1)C2(CC2)N)C

Description

1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine is an organic compound with the molecular formula C₁₁H₂₁N and a molecular weight of 167.29 g/mol . This compound is characterized by a cyclopropane ring attached to a cyclohexane ring, which is substituted with two methyl groups at the 3 and 5 positions .

Preparation Methods

The synthesis of 1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine typically involves the following steps:

Cyclopropanation: The cyclopropane ring can be introduced via a cyclopropanation reaction, where a suitable cyclohexane derivative is treated with a carbene precursor under specific conditions.

Industrial production methods may involve optimized reaction conditions, such as the use of catalysts, temperature control, and pressure adjustments to maximize yield and purity .

Chemical Reactions Analysis

1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the amine group can be replaced by other nucleophiles under suitable conditions.

Common reagents and conditions used in these reactions include solvents like dichloromethane, ethanol, and reaction temperatures ranging from -78°C to room temperature .

Scientific Research Applications

1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: This compound can be used in studies related to enzyme inhibition and receptor binding due to its structural features.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The cyclopropane ring provides rigidity to the molecule, which can influence its binding affinity and selectivity towards these targets . The pathways involved may include inhibition of enzyme activity or modulation of receptor signaling .

Comparison with Similar Compounds

1-(3,5-Dimethylcyclohexyl)cyclopropan-1-amine can be compared with other similar compounds, such as:

Cyclohexylamine: Lacks the cyclopropane ring and methyl substitutions, resulting in different chemical and biological properties.

1-(3,5-Dimethylcyclohexyl)ethanamine: Similar structure but with an ethyl group instead of a cyclopropane ring, leading to variations in reactivity and applications.

The uniqueness of this compound lies in its combination of a cyclopropane ring and dimethyl-substituted cyclohexane ring, which imparts distinct chemical and biological characteristics .